Cas no 123085-81-4 (Trichothec-9-ene-3,15-diol,12,13-epoxy-, cyclic (2Z,4E)-2,4-hexadienedioate, (3a)- (9CI))

• Product Name: Trichothec-9-ene-3,15-diol,12,13-epoxy-, cyclic (2Z,4E)-2,4-hexadienedioate, (3a)- (9CI)
• CAS No: 123085-81-4
• MF: C₂₁H₂₄O₆
• MW: 372.411666870117
• CID: 216316
• PubChem ID: 14218213
• Update Time: 2025-04-19

Trichothec-9-ene-3,15-diol,12,13-epoxy-, cyclic (2Z,4E)-2,4-hexadienedioate, (3a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,15-diol,12,13-epoxy-, cyclic (2Z,4E)-2,4-hexadienedioate, (3a)- (9CI)
• (+)-Verrucene
• Spiro[oxirane-2,19'-[13H-2,12a,3][1,2,3]propanetriyl[12H-1,4,11]benzotrioxacyclotetradecin],trichothec-9-ene-3,15-diol deriv.
• Trichothec-9-ene-3,15-diol,12,13-epoxy-, cyclic 2,4-hexadienedioate, [3a(2Z,4E)]-
• Verrucene
• Trichothec-9-ene-3,15-diol, 12,13-epoxy-, cyclic 2,4-hexadienedioate, (3alpha(2Z,4E))-
• UNII-1FL7R7DB71
• 123085-81-4
• TRICHOTHEC-9-ENE-3,15-DIOL, 12,13-EPOXY-, CYCLIC 2,4-HEXADIENEDIOATE, (3.ALPHA.(2Z,4E))-
• Trichothec-9-ene-3,15-diol, 12,13-epoxy-, cyclic 3,15-((2Z,4E)-2,4-hexadienedioate), (3alpha)-
• TRICHOTHEC-9-ENE-3,15-DIOL, 12,13-EPOXY-, CYCLIC 3,15-((2Z,4E)-2,4-HEXADIENEDIOATE), (3.ALPHA.)-
• 1FL7R7DB71

• Inchi： 1S/C21H24O6/c1-13-7-8-20-11-24-16(22)5-3-4-6-17(23)26-14-10-19(20,2)21(12-25-21)18(14)27-15(20)9-13/h3-6,9,14-15,18H,7-8,10-12H2,1-2H3/b5-3+,6-4-/t14-,15-,18-,19-,20-,21+/m1/s1
• InChI Key： OBDCZVPQHSXTML-RXJRPKKOSA-N
• SMILES： O1C[C@]21[C@H]1[C@H]3C[C@]2(C)[C@@]2(COC(C=CC=CC(=O)O3)=O)CCC(C)=C[C@H]2O1 |c:16,t:14|

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 372.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 52.54